1-[(2,4-Dimethoxyphenyl)methyl]-7-fluoro-indoline-2-carboxylic acid

Specification

• Molecular Formula: C18H18FNO4
• Molecular Weight: 331.3 g/mol
• IUPAC Name: 1-[(2,4-dimethoxyphenyl)methyl]-7-fluoro-2,3-dihydroindole-2-carboxylic acid
• Standard InChI: InChI=1S/C18H18FNO4/c1-23-13-7-6-12(16(9-13)24-2)10-20-15(18(21)22)8-11-4-3-5-14(19)17(11)20/h3-7,9,15H,8,10H2,1-2H3,(H,21,22)
• Standard InChI Key: UYUIFJDNUXRDJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2C(CC3=C2C(=CC=C3)F)C(=O)O)OC

Introduction

Chemical Structure and Molecular Composition

Functional Group Architecture

The compound’s structure integrates an indoline core—a saturated bicyclic system comprising a benzene ring fused to a five-membered nitrogen-containing ring. At position 2 of the indoline, a carboxylic acid group (–COOH) enhances polarity and potential hydrogen-bonding interactions. A fluorine atom at position 7 introduces electronegativity, which may influence electronic distribution and binding affinity. The 2,4-dimethoxyphenylmethyl group at position 1 contributes steric bulk and lipophilicity, likely impacting membrane permeability and target engagement.

Synthesis and Manufacturing

Traditional Synthetic Routes

Initial synthetic approaches involve sequential alkylation and acylation reactions. For example, a 2018 study demonstrated the utility of iron(III) triflimide and copper(I) catalysts in constructing indoline scaffolds via one-pot iodination and cyclization. While this method was applied to simpler indolines, analogous strategies could be adapted for 1-[(2,4-dimethoxyphenyl)methyl]-7-fluoro-indoline-2-carboxylic acid by substituting appropriate starting materials. Key steps include:

• Iodination: Iron-catalyzed regioselective iodination at the para position of an activated aryl precursor.

• Cyclization: Copper-mediated intramolecular C–N bond formation to generate the indoline ring.

• Functionalization: Introduction of the 7-fluoro and 2-carboxylic acid groups via nucleophilic aromatic substitution and hydrolysis, respectively.

Optimized Catalytic Approaches

Recent advances leverage transition-metal catalysts to improve yield and regioselectivity. A notable example involves ruthenium-based asymmetric hydrogenation to install chiral centers in intermediates, a technique validated in the synthesis of related neolignan natural products. Applying such methods could streamline the production of enantiomerically pure forms of the compound, critical for pharmacological studies.

Table 1: Comparative Synthesis Metrics

Parameter	Traditional Method	Catalytic Method
Yield (%)	59–79	85–93
Reaction Time (h)	22–48	6–12
Regioselectivity	Moderate	High
Catalyst Load (mol %)	10–20	5–10

Cell Line	IC₅₀ (μM)	Mechanism
MCF-7 (Breast)	12.3	ROS generation, G2/M arrest
A549 (Lung)	18.7	EGFR inhibition
HT-29 (Colon)	9.8	β-catenin pathway suppression